Cas no 823221-94-9 (2-Bromo-6-chloro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine
• CAS No: 823221-94-9
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD18255893
• CID: 1015911
• PubChem ID: 53440613
• Update Time: 2025-05-24

2-Bromo-6-chloro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine
• 2-Bromo-6-chloro-4-trifluoromethyl-pyridine
• AB74717
• AKOS022188654
• 2-bromo-6-chloro-4-(trifluoromethyl)pyridine, >98%
• SXRSZRYSSRIZNG-UHFFFAOYSA-N
• AS-30855
• DTXSID10702684
• MFCD18255893
• SY241967
• Pyridine, 2-bromo-6-chloro-4-(trifluoromethyl)-
• AMY26040
• 823221-94-9
• DB-251388

• MDL： MFCD18255893
• Inchi： 1S/C6H2BrClF3N/c7-4-1-3(6(9,10)11)2-5(8)12-4/h1-2H
• InChI Key： SXRSZRYSSRIZNG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(N=1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 258.901
• Monoisotopic Mass: 258.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3.7

Experimental Properties

• Boiling Point: 68-70℃ (12 Torr)
• Refractive Index: 1.4966 (589.3 nm 20℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine

2-Bromo-6-chloro-4-(trifluoromethyl)pyridine: A Comprehensive Overview

2-Bromo-6-chloro-4-(trifluoromethyl)pyridine, also known by its CAS number 823221-94-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and materials science. This compound belongs to the pyridine family, a class of aromatic heterocycles that are widely used in various industrial and scientific applications. The structure of this compound is characterized by a pyridine ring substituted with bromine at position 2, chlorine at position 6, and a trifluoromethyl group at position 4. These substituents impart unique electronic and steric properties to the molecule, making it highly versatile for various applications.

The synthesis of 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also reduces environmental impact, aligning with the growing demand for sustainable chemical practices.

One of the most promising applications of 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine lies in its potential as a building block for drug development. The compound's ability to act as an intermediate in the synthesis of bioactive molecules has been extensively studied. For example, recent studies have demonstrated its utility in the construction of kinase inhibitors, which are critical in the treatment of various cancers. The trifluoromethyl group, in particular, contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

In addition to its role in pharmaceuticals, 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine has shown potential in agrochemical applications. Its ability to act as a precursor for herbicides and insecticides has been explored in several research studies. The bromine and chlorine substituents enhance the compound's reactivity, making it suitable for various transformations that lead to biologically active compounds. Furthermore, the trifluoromethyl group imparts resistance to hydrolysis and metabolism, which are essential properties for agricultural chemicals.

The electronic properties of 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine also make it a valuable material in electronics and optoelectronics. Its ability to act as an electron-deficient aromatic system makes it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated polymers to improve their charge transport properties. Such applications highlight the compound's versatility across diverse scientific domains.

The development of efficient analytical methods for characterizing 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm the compound's structure and purity. These advancements ensure that the compound meets stringent quality standards required for both industrial and academic applications.

In conclusion, 2-Bromo-6-chloro-4-(trifluoromethyl)pyridine, with its unique structural features and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across pharmaceuticals, agrochemicals, electronics, and materials science, underscoring its importance as a valuable chemical building block. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its role in advancing scientific innovation.